Cas no 36212-66-5 (Tosyl-L-asparagine)

Tosyl-L-asparagine is a protected derivative of L-asparagine, where the amino group is selectively blocked by a tosyl (p-toluenesulfonyl) group. This modification enhances stability and prevents unwanted side reactions during peptide synthesis or other chemical transformations. The tosyl group can be removed under mild reducing conditions, allowing for controlled deprotection. Tosyl-L-asparagine is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry, where precise functional group manipulation is critical. Its high purity and well-defined reactivity make it a valuable building block for researchers working with asparagine-containing peptides or modified amino acid derivatives. The compound is typically characterized by NMR and HPLC for quality assurance.
Tosyl-L-asparagine structure
Tosyl-L-asparagine structure
Product Name:Tosyl-L-asparagine
CAS No:36212-66-5
MF:C11H14N2O5S
MW:286.304261684418
MDL:MFCD01862367
CID:312122
PubChem ID:6995570
Update Time:2025-05-19

Tosyl-L-asparagine Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine,N<sup>2</sup>-[(4-methylphenyl)sulfonyl]-
    • Tosyl-L-asparagine
    • N-TOSYL-L-ASPARAGINE
    • Tos-Asn-OH
    • N-α-Tosyl-L-asparagine
    • Nalpha-(4-methylbenzenesulfonyl)-L-asparagine
    • AKOS006163624
    • 36212-66-5
    • (2S)-3-(C-hydroxycarbonimidoyl)-2-(4-methylbenzenesulfonamido)propanoic acid
    • A-Tosyl-L-asparagine
    • T-4005
    • MFCD01862367
    • CS-0332590
    • N-(p-Tolylsulfonyl)-L-asparagine
    • N-p-Toluenesulfonyl-L-asparagine
    • VZCCSZRICJFBSI-VIFPVBQESA-N
    • (2S)-4-amino-2-[(4-methylphenyl)sulfonylamino]-4-oxobutanoic acid
    • SCHEMBL5189409
    • N-
    • AM81578
    • TS-01033
    • tosylasparagine
    • AKOS025393835
    • MDL: MFCD01862367
    • Inchi: 1S/C11H14N2O5S/c1-7-2-4-8(5-3-7)19(17,18)13-9(11(15)16)6-10(12)14/h2-5,9,13H,6H2,1H3,(H2,12,14)(H,15,16)/t9-/m0/s1
    • InChI Key: VZCCSZRICJFBSI-VIFPVBQESA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N[C@H](C(=O)O)CC(N)=O)(=O)=O

Computed Properties

  • Exact Mass: 286.06200
  • Monoisotopic Mass: 286.06234272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Melting Point: 169-170°C dec.
  • PSA: 134.94000
  • LogP: 1.77390

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Tosyl-L-asparagine Production Method

Tosyl-L-asparagine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:36212-66-5)Tosyl-L-asparagine
Order Number:A1157359
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:38
Price ($):320.0
Email:sales@amadischem.com

Additional information on Tosyl-L-asparagine

Tosyl-L-Asparagine: A Comprehensive Overview

Tosyl-L-Asparagine, with the CAS number 36212-66-5, is a significant compound in the field of biochemistry and pharmacology. It is a derivative of L-asparagine, a naturally occurring amino acid that plays a crucial role in various biological processes. The tosyl group, which is attached to the nitrogen atom of the asparagine molecule, enhances its stability and solubility, making it an ideal candidate for various applications in research and industry.

The structure of Tosyl-L-Asparagine consists of an L-asparagine backbone with a tosyl (tosyloxy) group. This modification not only improves its chemical properties but also makes it more amenable for use in peptide synthesis and other biochemical reactions. Recent studies have highlighted its potential in drug delivery systems, where its unique properties enable the controlled release of therapeutic agents.

One of the most promising applications of Tosyl-L-Asparagine lies in its use as a building block in peptide synthesis. Researchers have demonstrated that its tosyl group can act as a protecting group during peptide synthesis, ensuring high yields and purity of the final product. This has led to its widespread adoption in the pharmaceutical industry for the development of complex peptide-based drugs.

In addition to its role in peptide synthesis, Tosyl-L-Asparagine has also been explored for its potential in food science. Its ability to enhance the flavor and stability of food products has made it a valuable ingredient in the food industry. Recent studies have shown that it can be used as a natural flavor enhancer, providing a healthier alternative to artificial additives.

The production of Tosyl-L-Asparagine involves a multi-step chemical process that ensures high purity and consistency. The process typically includes isolation of L-asparagine from natural sources, followed by chemical modification to introduce the tosyl group. Advanced purification techniques are employed to ensure that the final product meets stringent quality standards.

From a research perspective, Tosyl-L-Asparagine has been extensively studied for its role in cellular metabolism and signaling pathways. Recent findings suggest that it may play a role in regulating cellular stress responses, making it a potential target for therapeutic interventions in conditions such as neurodegenerative diseases and cancer.

In conclusion, Tosyl-L-Asparagine is a versatile compound with wide-ranging applications in biochemistry, pharmacology, and food science. Its unique properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, it is likely that this compound will play an increasingly important role in various fields of science and technology.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:36212-66-5)Tosyl-L-asparagine
A1157359
Purity:99%
Quantity:1g
Price ($):320.0
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